3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C21H17N3O2/c1-13-3-4-16(11-14(13)2)20(25)23-17-5-6-19-18(12-17)24-21(26-19)15-7-9-22-10-8-15/h3-12H,1-2H3,(H,23,25)
• InChI Key: JZDKGYIGJCVEAQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4)C

Description

3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide involves the inhibition of protein kinases such as CK1δ and CK2. Protein kinases are enzymes that regulate various cellular processes such as cell proliferation, survival, and differentiation. By inhibiting these enzymes, this compound can disrupt these processes and lead to various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide depend on the specific protein kinases that are targeted. For example, inhibition of CK1δ can lead to disruption of circadian rhythms and the development of neurological disorders such as Alzheimer's disease. Inhibition of CK2 can lead to inhibition of cell proliferation and survival, which can be beneficial in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide in lab experiments is its specificity towards protein kinases such as CK1δ and CK2. This allows for targeted inhibition of these enzymes without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity and off-target effects, which can affect the validity and reproducibility of lab experiments.

Future Directions

There are several future directions for the study of 3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide. One direction is the development of new drugs based on this compound for the treatment of neurological disorders and cancer. Another direction is the study of the off-target effects of this compound and the development of more specific inhibitors of protein kinases. Additionally, the role of protein kinases in various cellular processes and diseases can be further elucidated using this compound as a tool.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide involves the condensation of 2-pyridin-4-yl-1,3-benzoxazole-5-carboxylic acid with 3,4-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using column chromatography.

Scientific Research Applications

3,4-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide has been studied for its potential applications in various fields such as neurobiology, cancer research, and drug discovery. In neurobiology, this compound has been shown to inhibit the activity of the protein kinase CK1δ, which is involved in regulating circadian rhythms and the development of neurological disorders such as Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting the protein kinase CK2, which is involved in regulating cell proliferation and survival. In drug discovery, this compound has been used as a scaffold for the development of new drugs targeting protein kinases.